N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3N5O2/c1-2-24-9-10(7-21-24)14-22-13(26-23-14)8-20-15(25)11-5-3-4-6-12(11)16(17,18)19/h3-7,9H,2,8H2,1H3,(H,20,25)
• InChI Key: UJHHISNBUSZUGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H14F3N5O2
• Molecular Weight: 365.31 g/mol

Description

N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H14F3N5O2 and its molecular weight is 365.316. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Compounds structurally related to N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(trifluoromethyl)benzamide have demonstrated promising antimicrobial and antitubercular activities. For instance, derivatives have shown significant activity against Mycobacterium tuberculosis, with specific compounds identified as lead molecules due to their low minimum inhibitory concentrations (MICs) and lack of toxicity against normal cell lines, indicating their potential for further drug development (Nayak et al., 2016). Additionally, thiosemicarbazide derivatives, used as precursors for synthesizing various heterocyclic compounds, exhibited antimicrobial properties, further emphasizing the therapeutic potential of this chemical framework (Elmagd et al., 2017).

Anticancer and Antiviral Activities

The synthesis of novel benzamide-based compounds has led to the discovery of molecules with remarkable antiavian influenza virus activity, highlighting the potential of such compounds in antiviral therapies (Hebishy et al., 2020). Similarly, celecoxib derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies have identified compounds with significant activities and low toxicity, suggesting their suitability for therapeutic applications (Küçükgüzel et al., 2013).

Nematocidal Activities

In addition to antimicrobial and anticancer properties, some pyrazole carboxamide derivatives have demonstrated good nematocidal activity against Meloidogyne incognita, a type of nematode, indicating the versatility of this chemical structure in various biological applications (Zhao et al., 2017).